N-(3,4-dimethoxyphenethyl)-4-(2-((2-((4-ethoxyphenyl)amino)-2-oxoethyl)thio)-4-oxoquinazolin-3(4H)-yl)butanamide

• IUPAC Name: N-[2-(3,4-dimethoxyphenyl)ethyl]-4-[2-[2-(4-ethoxyanilino)-2-oxoethyl]sulfanyl-4-oxoquinazolin-3-yl]butanamide
• InChI: InChI=1S/C32H36N4O6S/c1-4-42-24-14-12-23(13-15-24)34-30(38)21-43-32-35-26-9-6-5-8-25(26)31(39)36(32)19-7-10-29(37)33-18-17-22-11-16-27(40-2)28(20-22)41-3/h5-6,8-9,11-16,20H,4,7,10,17-19,21H2,1-3H3,(H,33,37)(H,34,38)
• InChI Key: YXCXHPAXZWIEOZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CSC2=NC3=CC=CC=C3C(=O)N2CCCC(=O)NCCC4=CC(=C(C=C4)OC)OC
• Molecular Formula: C32H36N4O6S
• Molecular Weight: 604.7 g/mol

Description

This compound is a complex organic molecule with several functional groups. It contains a quinazolinone moiety, which is a type of heterocyclic compound. Quinazolinones and their derivatives have been studied for their potential biological activities.

Scientific Research Applications

1. Anticancer Research

Compounds with quinazoline and aminoethylthio groups have been evaluated for their anticancer properties. For example, a study on the cellular proliferation marker N-(4-(6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)butyl)-2-(2-[^18F]fluoroethoxy)-5-methylbenzamide (18F-ISO-1) explored its potential for imaging tumor proliferation by PET in patients with newly diagnosed malignant neoplasms, demonstrating a significant correlation with the proliferative status of solid tumors (Dehdashti et al., 2013).

2. Neuropharmacology

In neuropharmacological research, compounds with dimethoxyphenethyl and ethoxyphenyl structures are investigated for their effects on neurotransmitter systems. For instance, the study on the selective serotonin reuptake inhibitor citalopram showed its impact on the acquisition of conditioned freezing, an anxiety-related response, highlighting the role of serotonin in modulating anxiety disorders (Inoue et al., 1996).

3. Drug Metabolism and Disposition

Research on the disposition and metabolism of structurally complex drugs provides insights into their pharmacokinetics and potential therapeutic applications. The metabolism of [^14C]SB-649868, an orexin 1 and 2 receptor antagonist, in humans is an example, revealing insights into the drug's elimination and the identification of metabolites, which is crucial for understanding drug safety and efficacy (Renzulli et al., 2011).